Cas no 102561-43-3 (2-isopropyl-6-methylphenyl isocyanate)
102561-43-3 structure
Product Name:2-isopropyl-6-methylphenyl isocyanate
CAS No:102561-43-3
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00019911
CID:91238
PubChem ID:4524691
Update Time:2025-04-18
2-isopropyl-6-methylphenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-isopropyl-6-methylphenyl isocyanate
- 2-Isopropyl-6-methylphenyl isothiocyanate
- 2-isocyanato-1-methyl-3-propan-2-ylbenzene
- Benzene, 2-isocyanato-1-methyl-3-(1-methylethyl)- (9CI)
- 2-ISOPROPYL-6-METHYLPHENYL ISOCYANATE 97%
- 2-ISOPROPYL-6-METHYLPHENYL ISOCYANATE, 9 7%
- 2-Isopropyl-6-methylphenyl isothiocyate, 95%
- J-000720
- EN300-146802
- 2-Isopropyl-6-methylphenyl isocyanate, 97%
- 2-isocyanato-1-methyl-3-(propan-2-yl)benzene
- PGHDAVZHFWFZJK-UHFFFAOYSA-N
- 102561-43-3
- DTXSID20403933
- AKOS017343899
- 2-ISOCYANATO-1-ISOPROPYL-3-METHYLBENZENE
- 2-Isocyanato-1-isopropyl-3-methyl-benzene
- MFCD00019911
- SCHEMBL1149066
- Benzene, 2-isocyanato-1-methyl-3-(1-methylethyl)-
- FT-0612712
- 2-Isopropyl-6-methylphenylisocyanate
- DB-084138
- G28698
-
- MDL： MFCD00019911
- Inchi： 1S/C11H13NO/c1-8(2)10-6-4-5-9(3)11(10)12-7-13/h4-6,8H,1-3H3
- InChI Key： PGHDAVZHFWFZJK-UHFFFAOYSA-N
- SMILES： O=C=NC1C(C)=CC=CC=1C(C)C
- BRN： 6368845
Computed Properties
- Exact Mass: 175.10000
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.008 g/mL at 25 °C(lit.)
- Boiling Point: 92 °C/3 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:217.4°F
Degrees Celsius:103°C - Refractive Index: n20/D 1.526(lit.)
- PSA: 29.43000
- LogP: 3.08570
- Sensitiveness: Moisture Sensitive
- Solubility: Hydrolyzable
2-isopropyl-6-methylphenyl isocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H315-H319-H332-H334-H335
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42
- Safety Instruction： S23-S26-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/22; R36/37/38; R42
2-isopropyl-6-methylphenyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-isopropyl-6-methylphenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I779148-50mg |
2-Isopropyl-6-methylphenyl Isocyanate |
102561-43-3 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | I779148-100mg |
2-Isopropyl-6-methylphenyl Isocyanate |
102561-43-3 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | I779148-500mg |
2-Isopropyl-6-methylphenyl Isocyanate |
102561-43-3 | 500mg |
$ 80.00 | 2022-06-02 | ||
| abcr | AB179543-1 g |
2-Isopropyl-6-methylphenyl isocyanate, min. 95%; . |
102561-43-3 | 1 g |
€60.30 | 2023-07-20 | ||
| Enamine | EN300-146802-0.05g |
2-isocyanato-1-methyl-3-(propan-2-yl)benzene |
102561-43-3 | 95% | 0.05g |
$73.0 | 2023-05-23 | |
| Enamine | EN300-146802-0.1g |
2-isocyanato-1-methyl-3-(propan-2-yl)benzene |
102561-43-3 | 95% | 0.1g |
$109.0 | 2023-05-23 | |
| Enamine | EN300-146802-0.25g |
2-isocyanato-1-methyl-3-(propan-2-yl)benzene |
102561-43-3 | 95% | 0.25g |
$156.0 | 2023-05-23 | |
| Enamine | EN300-146802-0.5g |
2-isocyanato-1-methyl-3-(propan-2-yl)benzene |
102561-43-3 | 95% | 0.5g |
$299.0 | 2023-05-23 | |
| Enamine | EN300-146802-1.0g |
2-isocyanato-1-methyl-3-(propan-2-yl)benzene |
102561-43-3 | 95% | 1g |
$398.0 | 2023-05-23 | |
| Enamine | EN300-146802-2.5g |
2-isocyanato-1-methyl-3-(propan-2-yl)benzene |
102561-43-3 | 95% | 2.5g |
$782.0 | 2023-05-23 |
2-isopropyl-6-methylphenyl isocyanate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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